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Compound of Interest

Compound Name: 5-trans U-46619

Cat. No.: B560389 Get Quote

For researchers and laboratory professionals, the proper disposal of chemical reagents is a

critical component of laboratory safety and environmental responsibility. This document

provides a comprehensive, step-by-step guide for the safe disposal of 5-trans U-46619, a

thromboxane receptor agonist often used in research settings. Adherence to these procedures

is essential to minimize risks and ensure compliance with safety regulations.

Chemical and Physical Properties Overview
A clear understanding of the chemical's properties is fundamental to its safe handling and

disposal. 5-trans U-46619 is an isomer of U-46619 and is typically supplied as a solution in

methyl acetate.[1][2][3]

Property Data

Formal Name
9,11-dideoxy-9α,11α-methanoepoxy-prosta-

5E,13E-dien-1-oic acid

CAS Number 330796-58-2[1][2][4][5]

Molecular Formula C₂₁H₃₄O₄[1][2][4][5][6]

Molecular Weight 350.5 g/mol [1][2][4][5][6]

Formulation A solution in methyl acetate[1][2][3]

Solubility (in various solvents)
DMF: 50 mg/ml, DMSO: 50 mg/ml, Ethanol: 50

mg/ml, PBS (pH 7.2): 1 mg/ml[1][4]
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Note: This product is intended for research use only and is not for human or veterinary use.[3]

Step-by-Step Disposal Protocol
Given that specific disposal instructions for 5-trans U-46619 are not readily available, it must

be treated as hazardous waste. The following protocol is based on general best practices for

laboratory chemical waste disposal.

1. Waste Identification and Segregation:

Treat all materials contaminated with 5-trans U-46619, including unused solutions, empty

containers, and personal protective equipment (PPE), as hazardous waste.

Segregate the waste at the source to prevent reactions with incompatible chemicals. Store it

separately from acids, bases, and oxidizers.[7]

2. Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting the waste.

Plastic containers are often preferred.[8]

The container must be clearly labeled as "Hazardous Waste" and should include the full

chemical name ("5-trans U-46619 in methyl acetate"), concentration, and the date when the

first waste was added.

Ensure the container is kept securely closed except when adding waste.[7][8]

3. Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.[7][8]

The SAA should be a well-ventilated area, away from ignition sources, as methyl acetate is

flammable.

Regularly inspect the storage area for any signs of leaks or container degradation.[7]

4. Disposal Request and Collection:
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Do not dispose of 5-trans U-46619 down the drain or in regular trash.[9]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

collection and disposal of the hazardous waste.[8] Follow their specific procedures for waste

pickup requests.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of 5-trans U-46619.
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Caption: Workflow for the safe disposal of 5-trans U-46619.

This comprehensive guide ensures that laboratory personnel can manage and dispose of 5-
trans U-46619 in a manner that prioritizes safety and regulatory compliance. Always consult

your institution's specific waste management policies and EHS department for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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